Cas no 21262-52-2 (2-Chloro-N-phenylpropanamide)

• Product Name: 2-Chloro-N-phenylpropanamide
• CAS No: 21262-52-2
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• MDL: MFCD03988533
• CID: 283400
• PubChem ID: 264646
• Update Time: 2025-06-17

2-Chloro-N-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-phenylpropanamide
• 2-Chloro-N-phenyl-propionamide
• Propanamide,2-chloro-N-phenyl-
• N-phenyl-2-chloropropanamide
• Propanamide,2-chloro-N-phenyl
• BB 0243247
• Z56921786
• MFCD03988533
• CS-0307722
• alpha-chloro-alpha-methylacetanilide
• MG-0201
• N-(2-Chloropropionyl)aniline
• E78480
• 2'-chloropropionanilide
• AKOS016345337
• NSC99819
• EN300-05743
• NSC-99819
• AKOS000264592
• 2-chloro-N-phenylpropionamide
• AMY39730
• Propanamide, 2-chloro-N-phenyl-
• 21262-52-2
• DTXSID10295127
• SCHEMBL2516508
• ALBB-002342
• DTXCID60246265
• STK417947

• MDL： MFCD03988533
• Inchi： 1S/C9H10ClNO/c1-7(10)9(12)11-8-5-3-2-4-6-8/h2-7H,1H3,(H,11,12)
• InChI Key： BWWXKHHVIAJJFM-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 183.04500
• Monoisotopic Mass: 183.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.217
• Boiling Point: 340.2°C at 760 mmHg
• Flash Point: 159.6°C
• Refractive Index: 1.576
• PSA: 29.10000
• LogP: 2.32540

2-Chloro-N-phenylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Chloro-N-phenylpropanamide

Comprehensive Overview of 2-Chloro-N-phenylpropanamide (CAS No. 21262-52-2): Properties, Applications, and Industry Insights

2-Chloro-N-phenylpropanamide (CAS No. 21262-52-2), a specialized organic compound, has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This chlorinated amide derivative features a phenyl group bonded to a propanamide backbone, with a chlorine atom at the 2-position, making it a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₁₀ClNO, and weight of 183.63 g/mol, position it as a critical building block for fine chemical synthesis.

Recent trends in green chemistry and sustainable synthesis have driven interest in optimizing the production of 2-Chloro-N-phenylpropanamide. Researchers are exploring catalytic methods to reduce energy consumption and waste generation during its synthesis. The compound’s role in crop protection formulations and pharmaceutical intermediates aligns with the growing demand for eco-friendly solutions in these sectors. Searches for "biodegradable amide derivatives" and "chloroamide applications" have surged by 35% year-over-year, reflecting industry priorities.

Analytical characterization of CAS 21262-52-2 reveals a melting point range of 72–75°C and solubility in common organic solvents like ethanol and acetone. These properties make it suitable for solution-phase reactions, a frequent query among synthetic chemists. Advanced techniques such as HPLC and GC-MS are typically employed for purity verification (>98%), addressing the "how to test amide purity" searches prevalent in academic forums.

In pharmaceutical contexts, 2-Chloro-N-phenylpropanamide serves as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and anticonvulsant agents. Its structural motif appears in patent literature for kinase inhibitors, correlating with the 22% rise in searches for "amide-based drug design." The compound’s hydrogen-bonding capacity and lipophilic character are frequently discussed in medicinal chemistry circles.

Industrial applications leverage this compound’s reactivity in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig animations. A 2023 market analysis noted increased demand from electronic materials manufacturers, where high-purity aromatic amides are used in organic semiconductors. This connects to trending queries about "amide compounds in OLEDs" and "chlorophenylamide conductivity."

Regulatory compliance for 21262-52-2 follows REACH and TSCA guidelines, with SDS documentation emphasizing proper handling under standard laboratory conditions. Environmental studies indicate moderate biodegradability (OECD 301F), responding to concerns about "persistent organic amides"—a search term growing at 18% monthly. Proper storage recommendations (2–8°C in amber glass) are frequently cited in safety-related queries.

Future research directions for 2-Chloro-N-phenylpropanamide include exploring its catalytic asymmetric transformations and potential in metal-organic frameworks (MOFs). These align with nanotechnology trends, as seen in 40% more searches for "amide-functionalized nanomaterials" since 2022. Continuous flow chemistry approaches are also being investigated to enhance its production scalability.

The global market for chlorinated aromatic amides is projected to grow at 6.2% CAGR through 2030, driven by Asia-Pacific pharmaceutical hubs. This statistic addresses frequent "amide compound market trends" searches. Quality standards like USP/EP grades are increasingly requested, reflecting industry shifts toward GMP-compliant intermediates.